Cas no 10031-53-5 (Europium Nitrate Hexahydrate)

• Product Name: Europium Nitrate Hexahydrate
• CAS No: 10031-53-5
• MF: EuH₁₂N₃O₁₅
• MW: 446.070385932922
• MDL: MFCD00149700
• CID: 86269
• PubChem ID: 202256
• Update Time: 2025-10-29

Europium Nitrate Hexahydrate Chemical and Physical Properties

Names and Identifiers

• KSC494M3L
• Eu.3NO3.6H2O
• 8572AF
• TRA0019683
• Europium nitrate hexahydrate;
• SY061261
• Europium(III) nitrate, hexahydrate (1:3:6)
• AKOS025243345
• europium(3+);trinitrate;hexahydrate
• Europium(III) nitrate hydrate, REacton
• Europium Nitrate Hexahydrate
• 10031-53-5
• DTXSID30143131
• Europium(III) nitrate hexahydrate
• MFCD00149700
• Nitric acid, europium(3+) salt, hexahydrate
• JVYYYCWKSSSCEI-UHFFFAOYSA-N

• MDL： MFCD00149700
• Inchi： 1S/Eu.3NO3.6H2O/c;3*2-1(3)4;;;;;;/h;;;;6*1H2/q+3;3*-1;;;;;;
• InChI Key： JVYYYCWKSSSCEI-UHFFFAOYSA-N
• SMILES： [Eu+3].[O-][N+](=O)[O-].[O-][N+](=O)[O-].[O-][N+](=O)[O-].O.O.O.O.O.O

Computed Properties

• Exact Mass: 446.94800
• Monoisotopic Mass: 446.948
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 18.8
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 195
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Colorless odorless crystals.
• Melting Point: 85°C
• Boiling Point: 83 °C at 760 mmHg
• Solubility: Soluble in water.
• Water Partition Coefficient: Soluble in water.
• Stability/Shelf Life: Stable. Strong oxidizer.
• PSA: 262.02000
• LogP: 0.46650
• Solubility: Soluble in water.
• Merck: 14,3904

Europium Nitrate Hexahydrate Security Information

• Symbol:
• Signal Word：warning
• Hazard Statement： H272,H315,H319,H335
• Warning Statement： P221,P210,P305
  P351
  P338,P302
  P352,P405,P501A
• Hazardous Material transportation number：1477
• Hazard Category Code： 8
• Safety Instruction： S17
• RTECS：LE8050000
• Hazardous Material Identification：
• Storage Condition：0-6°C
• HazardClass：5.1
• PackingGroup：III
• TSCA：Yes
• Safety Term：5.1
• Packing Group：III
• Risk Phrases：R8
• Packing Group：III
• Hazard Level：5.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Lanthanide oxoanionic compounds Lanthanide nitrates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Europium Nitrate Hexahydrate

Comprehensive Overview of Europium Nitrate Hexahydrate (CAS No. 10031-53-5): Properties, Applications, and Industry Trends

Europium Nitrate Hexahydrate (CAS 10031-53-5) is a highly specialized inorganic compound with the chemical formula Eu(NO₃)₃·6H₂O. As a hydrated form of europium nitrate, it is widely recognized for its unique luminescent properties and catalytic capabilities. The compound appears as a pale pink or colorless crystalline solid, soluble in water and polar solvents, making it a versatile material in advanced technological applications.

The growing demand for rare-earth compounds like Europium Nitrate Hexahydrate is driven by their critical role in phosphors, OLED displays, and fluorescence labeling. Researchers and manufacturers are increasingly focusing on optimizing its synthesis to enhance purity and performance, particularly for use in high-efficiency lighting and biomedical imaging. Recent studies highlight its potential in quantum dot technology, a trending topic in nanotechnology forums.

From an industrial perspective, CAS 10031-53-5 is pivotal in producing red-emitting phosphors for LED screens and energy-saving lamps. Its ability to absorb and emit light at specific wavelengths aligns with the global shift toward sustainable energy solutions. Notably, the compound’s stability under controlled conditions ensures consistent performance in optoelectronic devices, a key concern for electronics manufacturers.

Environmental and safety considerations are also paramount when handling Europium Nitrate Hexahydrate. While it is not classified as hazardous under standard regulations, proper storage in airtight containers away from moisture and incompatible substances is recommended. The compound’s hygroscopic nature necessitates careful handling to maintain its integrity, a frequent query among laboratory technicians and procurement specialists.

In academic circles, 10031-53-5 is often discussed in the context of lanthanide chemistry and coordination complexes. Its hexahydrate structure provides insights into water-ligand interactions, a subject of interest for crystallography studies. Additionally, its role in fluorescence spectroscopy makes it a staple in analytical chemistry laboratories.

The market for Europium-based materials is projected to expand significantly, fueled by advancements in display technologies and renewable energy systems. As industries seek alternatives to conventional materials, the demand for high-purity Europium Nitrate Hexahydrate is expected to rise, particularly in regions with strong electronics and green technology sectors.

For researchers exploring CAS 10031-53-5, recent publications emphasize its synergistic effects with other rare-earth elements to create tunable luminescent materials. Such innovations are critical for next-generation applications like anti-counterfeiting inks and advanced sensors, addressing current market needs for security and precision.

In summary, Europium Nitrate Hexahydrate (CAS 10031-53-5) stands at the intersection of chemistry, materials science, and cutting-edge technology. Its multifaceted applications and evolving research landscape make it a compound of enduring relevance in both industrial and scientific communities.